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molecular formula C9H8N2O B1610721 3-(1,3-Oxazol-2-yl)aniline CAS No. 35582-08-2

3-(1,3-Oxazol-2-yl)aniline

Cat. No. B1610721
CAS RN: 35582-08-2
M. Wt: 160.17 g/mol
InChI Key: PMLOUCFXSMIGQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05770615

Procedure details

Following the procedure described in part E of Example 1 (R), (S)-α-[[2-[((1,1-dimethylethyl)dimethylsilyl)oxy]-2-[4-hydroxy-3-[(methylsulfonyl)amino]phenyl]ethyl]amino]-4-methoxybenzeneacetic acid was condensed with 3-(2-oxazolyl)aniline to generate the title compound. The 3-(2-oxazolyl)aniline was prepared by treating 3-nitrobenzoyl chloride sequentially with 1,2,3-triazole at 140° C. in sulfolane containing K2CO3 to generate 3-(2-oxazolyl)nitrobenzene which was reduced to the desired aniline with Na2S2O4 in THF/H2O at 90° C.
Name
3-nitrobenzoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,2,3-triazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfolane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
K2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-(2-oxazolyl)nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
aniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Na2S2O4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF H2O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
3-(2-oxazolyl)aniline

Identifiers

REACTION_CXSMILES
[N+](C1C=C(C=CC=1)C(Cl)=O)([O-])=O.N1C=CN=N1.C([O-])([O-])=O.[K+].[K+].[O:24]1[CH:28]=[CH:27][N:26]=[C:25]1[C:29]1[CH:30]=[C:31]([N+:35]([O-])=O)[CH:32]=[CH:33][CH:34]=1.NC1C=CC=CC=1.[O-]S(S([O-])=O)=O.[Na+].[Na+]>S1(CCCC1)(=O)=O.C1COCC1.O>[O:24]1[CH:28]=[CH:27][N:26]=[C:25]1[C:29]1[CH:30]=[C:31]([CH:32]=[CH:33][CH:34]=1)[NH2:35] |f:2.3.4,7.8.9,11.12|

Inputs

Step One
Name
3-nitrobenzoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(C(=O)Cl)C=CC1
Name
1,2,3-triazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1N=NC=C1
Name
sulfolane
Quantity
0 (± 1) mol
Type
solvent
Smiles
S1(=O)(=O)CCCC1
Step Two
Name
K2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Three
Name
3-(2-oxazolyl)nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(=NC=C1)C=1C=C(C=CC1)[N+](=O)[O-]
Step Four
Name
aniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=CC=CC=C1
Name
Na2S2O4
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]S(=O)S(=O)[O-].[Na+].[Na+]
Name
THF H2O
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1.O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-(2-oxazolyl)aniline
Type
product
Smiles
O1C(=NC=C1)C=1C=C(N)C=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.